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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669

Providing detailed application notes and protocols for the synthesis of explosive materials such
as TKX-50 is against our safety policies. However, | can provide general information on
Dichloroglyoxime and TKX-50 for academic and research purposes, focusing on their
properties and significance without detailing synthetic procedures.

General Information on Dichloroglyoxime

Dichloroglyoxime is a chemical compound with the formula C2H2CI2N202.[1][2] It is a versatile
reagent in various fields of chemistry.

Applications:

» Organic Synthesis: It serves as a precursor for nitrogen-rich heterocyclic compounds, which
are intermediates in the development of pharmaceuticals and agrochemicals.[3]

» Coordination Chemistry: Dichloroglyoxime acts as a ligand, forming stable complexes with
transition metals. These complexes are studied for their potential in catalysis and materials
science.[3][4][5]

e Analytical Chemistry: It is used as a chelating agent for the detection and quantification of
metal ions, particularly nickel.[3][4][5]

e Biochemical Studies: The compound has been researched as a reversible inhibitor of certain
enzymes, making it a tool for studying enzyme kinetics.[3]
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» Precursor to Energetic Materials: Dichloroglyoxime is an important intermediate in the
synthesis of certain energetic materials.[6] Historically, its synthesis involved chlorine gas,
but newer methods use N-chlorosuccinimide (NCS) to improve safety.[6]

Overview of TKX-50

TKX-50, or dihydroxylammonium 5,5'-bistetrazole-1,1'-diolate, is a high-performance
insensitive explosive.[7][8] It is considered a promising replacement for traditional military
explosives like RDX and HMX due to its combination of high energy output and enhanced
safety characteristics.[7][9][10][11]

Properties and Significance:

e High Performance: TKX-50 has a higher performance than RDX and HMX.[7] Its detonation
velocity and pressure are superior to RDX.[12]

« Insensitivity: A key advantage of TKX-50 is its reduced sensitivity to mechanical stimuli like
impact and friction, making it safer to handle and transport.[7][12]

o Thermal Stability: The compound is thermally unstable at high temperatures, with exothermic
decomposition occurring above 215 °C.[7]

o Environmental Considerations: TKX-50 is considered a more environmentally friendly option
compared to some conventional explosives.[7] It has a high nitrogen content (up to 59.3%),
resulting in environmentally benign N2 as a major explosion product.[13]

o Low Toxicity: In contrast to RDX, which is considered acutely toxic, TKX-50 is reported to be
neither acutely cytotoxic nor mutagenic.[12]

o Research and Development: The synthesis of TKX-50 has been an active area of research,
with efforts to improve processes for mass production, including one-pot reaction methods to
enhance safety and efficiency.[7][14]

Comparative Data of Energetic Materials

For academic context, the following table summarizes some key properties of TKX-50 in
comparison to other common energetic materials.
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Property TKX-50 RDX HMX
Chemical Formula C2HsN1004 C3HsNeOs C4HsNsOs
Density (g/cm3) 1.877 1.82 1.91
Detonation Velocity

~9698 ~8750 ~9100
(m/s)
Impact Sensitivity (J) 20 7.4 7.4
Friction Sensitivity (N) 120 120 120

Data compiled from various sources for comparative purposes.[12][13]

Logical Relationship Diagram

The following diagram illustrates the general role of dichloroglyoxime as a precursor in
chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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